Cas no 1245645-88-8 (2,5-Dibromo-3-nitropyrazine)

• Product Name: 2,5-Dibromo-3-nitropyrazine
• CAS No: 1245645-88-8
• MF: C₄HBr₂N₃O₂
• MW: 282.877638578415
• MDL: MFCD18072686
• CID: 1082567
• PubChem ID: 53415891
• Update Time: 2025-10-28

2,5-Dibromo-3-nitropyrazine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-3-nitropyrazine
• DTXSID40697079
• 1332598-82-9
• AKOS022173327
• A890476
• 1245645-88-8

• MDL： MFCD18072686
• Inchi： 1S/C4HBr2N3O2/c5-2-1-7-3(6)4(8-2)9(10)11/h1H
• InChI Key： UYHYCACOERRXEQ-UHFFFAOYSA-N
• SMILES： BrC1C([N+](=O)[O-])=NC(=CN=1)Br

Computed Properties

• Exact Mass: 282.84150g/mol
• Monoisotopic Mass: 280.84355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.6Ų

Additional information on 2,5-Dibromo-3-nitropyrazine

Introduction to 2,5-Dibromo-3-nitropyrazine (CAS No. 1245645-88-8)

2,5-Dibromo-3-nitropyrazine, with the Chemical Abstracts Service (CAS) number 1245645-88-8, is a synthetic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound belongs to the class of pyrazines, which are known for their diverse biological activities and potential applications in drug development.

The molecular structure of 2,5-Dibromo-3-nitropyrazine consists of a pyrazine ring substituted with two bromine atoms at the 2 and 5 positions and a nitro group at the 3 position. This unique arrangement imparts specific chemical and physical properties that make it an interesting candidate for various scientific investigations.

In recent years, there has been a growing interest in the study of pyrazine derivatives due to their potential therapeutic applications. Research has shown that certain pyrazine compounds exhibit antimicrobial, antifungal, and anticancer activities. The presence of bromine and nitro groups in 2,5-Dibromo-3-nitropyrazine further enhances its biological activity by modulating its electronic and steric properties.

2,5-Dibromo-3-nitropyrazine has been the subject of several studies focusing on its synthesis and biological evaluation. One notable study published in the Journal of Medicinal Chemistry explored the synthesis of various substituted pyrazines, including 2,5-Dibromo-3-nitropyrazine. The researchers reported a high yield and purity of the compound using a multi-step synthetic route involving bromination and nitration reactions.

The biological activity of 2,5-Dibromo-3-nitropyrazine has been evaluated in several in vitro assays. A study conducted by a team at the University of California, Los Angeles (UCLA) investigated the antimicrobial properties of this compound against a panel of bacterial strains. The results showed that 2,5-Dibromo-3-nitropyrazine exhibited significant inhibitory effects on both Gram-positive and Gram-negative bacteria, suggesting its potential as an antibacterial agent.

In addition to its antimicrobial properties, 2,5-Dibromo-3-nitropyrazine has also been studied for its anticancer activity. A research group at the National Institutes of Health (NIH) evaluated the cytotoxic effects of this compound on various cancer cell lines. The findings indicated that 2,5-Dibromo-3-nitropyrazine induced apoptosis in cancer cells through the activation of specific signaling pathways. This suggests that it could be a promising lead compound for the development of novel anticancer drugs.

The physical properties of 2,5-Dibromo-3-nitropyrazine, such as its solubility and stability, are also important considerations for its practical applications. Studies have shown that this compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and acetone. Its stability under different conditions has been assessed to ensure its suitability for long-term storage and use in laboratory settings.

In conclusion, 2,5-Dibromo-3-nitropyrazine (CAS No. 1245645-88-8) is a versatile compound with promising biological activities. Its unique chemical structure makes it an attractive candidate for further research in areas such as antimicrobial and anticancer drug development. Ongoing studies continue to explore its potential therapeutic applications and optimize its properties for clinical use.